Cas no 68372-12-3 (Hydrazinecarbothioamide, N-(4-chloro-2-nitrophenyl)-)
68372-12-3 structure
Product Name:Hydrazinecarbothioamide, N-(4-chloro-2-nitrophenyl)-
CAS No:68372-12-3
MF:C7H7ClN4O2S
MW:246.674078226089
CID:1727219
PubChem ID:12422049
Update Time:2025-04-21
Hydrazinecarbothioamide, N-(4-chloro-2-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- Hydrazinecarbothioamide, N-(4-chloro-2-nitrophenyl)-
- 1-amino-3-(4-chloro-2-nitrophenyl)thiourea
- N-(4-Chloro-2-nitrophenyl)hydrazinecarbothioamide
- DTXSID50497502
- 68372-12-3
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- Inchi: 1S/C7H7ClN4O2S/c8-4-1-2-5(10-7(15)11-9)6(3-4)12(13)14/h1-3H,9H2,(H2,10,11,15)
- InChI Key: OBHCOVAJDWBZAN-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)[N+](=O)[O-])NC(NN)=S
Computed Properties
- Exact Mass: 245.99801
- Monoisotopic Mass: 245.9978243g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 128Ų
Experimental Properties
- PSA: 93.22
Hydrazinecarbothioamide, N-(4-chloro-2-nitrophenyl)- Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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